Cas no 1420794-38-2 (5-Bromo-8-fluoro-6-methylquinoline-2-carboxylic acid)

• Product Name: 5-Bromo-8-fluoro-6-methylquinoline-2-carboxylic acid
• CAS No: 1420794-38-2
• MF: C₁₁H₇BrFNO₂
• MW: 284.0811855793
• CID: 5060344
• Update Time: 2025-10-15

5-Bromo-8-fluoro-6-methylquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-8-fluoro-6-methylquinoline-2-carboxylic acid
• 5-Bromo-8-fluoro-6-methyl-quinoline-2-carboxylic acid

• Inchi： 1S/C11H7BrFNO2/c1-5-4-7(13)10-6(9(5)12)2-3-8(14-10)11(15)16/h2-4H,1H3,(H,15,16)
• InChI Key： ZKPJCNAQVLOYDZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C2C1=CC=C(C(=O)O)N=2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2

Additional information on 5-Bromo-8-fluoro-6-methylquinoline-2-carboxylic acid

Introduction to 5-Bromo-8-fluoro-6-methylquinoline-2-carboxylic Acid (CAS No. 1420794-38-2)

5-Bromo-8-fluoro-6-methylquinoline-2-carboxylic acid, with the chemical formula C₁₁H₇BrFNO₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, which has been widely studied for its diverse biological activities and potential therapeutic applications. The presence of both bromo and fluoro substituents in its molecular structure enhances its pharmacological properties, making it a valuable scaffold for drug development.

The compound is identified by its CAS number, CAS No. 1420794-38-2, which serves as a unique identifier in scientific literature and databases. This numbering system ensures that researchers and professionals can accurately reference and retrieve information about the compound. The molecular structure of 5-Bromo-8-fluoro-6-methylquinoline-2-carboxylic acid features a quinoline core substituted with a carboxylic acid group at the 2-position, a methyl group at the 6-position, a bromine atom at the 5-position, and a fluorine atom at the 8-position. This specific arrangement of functional groups contributes to its unique chemical and biological properties.

In recent years, quinoline derivatives have garnered considerable attention due to their broad spectrum of biological activities. These activities include antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms such as bromine and fluorine into the quinoline scaffold often enhances the metabolic stability and binding affinity of these compounds to biological targets. For instance, the bromo substituent can improve the compound's interaction with enzymes and receptors, while the fluoro group can enhance its lipophilicity and cell membrane permeability.

One of the most compelling aspects of 5-Bromo-8-fluoro-6-methylquinoline-2-carboxylic acid is its potential in oncology research. Quinoline derivatives have been extensively studied for their ability to inhibit various kinases and enzymes involved in cancer cell proliferation and survival. The structural features of this compound make it a promising candidate for developing novel anticancer agents. Specifically, the carboxylic acid group at the 2-position can participate in hydrogen bonding interactions with biological targets, while the methyl group at the 6-position can influence the overall conformation of the molecule, thereby affecting its binding affinity.

Recent studies have demonstrated that quinoline derivatives can modulate multiple signaling pathways involved in cancer progression. For example, some quinolines have been shown to inhibit tyrosine kinases, which are essential for cell growth and division. The presence of both bromine and fluorine substituents in 5-Bromo-8-fluoro-6-methylquinoline-2-carboxylic acid may enhance its ability to interact with these kinases by improving its binding affinity and selectivity. Additionally, the carboxylic acid group can serve as a pharmacophore for further derivatization, allowing researchers to fine-tune its biological activity.

The synthesis of 5-Bromo-8-fluoro-6-methylquinoline-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the synthesis starts with a brominated quinoline precursor, which is then subjected to fluorination using appropriate reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). The introduction of the methyl group at the 6-position can be achieved through alkylation reactions using methylating agents like methyl iodide or dimethyl sulfate. Finally, carboxylation is performed to introduce the carboxylic acid group at the 2-position, often using reagents like potassium carbonate or sodium bicarbonate.

The pharmacokinetic properties of 5-Bromo-8-fluoro-6-methylquinoline-2-carboxylic acid are also an important consideration in drug development. The presence of halogen atoms can influence its absorption, distribution, metabolism, and excretion (ADME) profile. For instance, fluorine atoms are known to increase metabolic stability by resisting degradation by cytochrome P450 enzymes. This property can lead to longer half-lives for drugs containing fluorine substituents, thereby improving their therapeutic efficacy.

In conclusion, 5-Bromo-8-fluoro-6-methylquinoline-2-carboxylic acid (CAS No. 1420794-38-2) is a versatile compound with significant potential in pharmaceutical research. Its unique molecular structure featuring both bromo and fluoro substituents makes it an attractive scaffold for developing novel therapeutic agents. Recent studies have highlighted its potential in oncology research, particularly in inhibiting kinases and enzymes involved in cancer cell proliferation. The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Its pharmacokinetic properties also make it a promising candidate for further development into a new generation of drugs.